(E)-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-(thiophen-2-yl)acrylamide hydrochloride

• IUPAC Name: (E)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-3-thiophen-2-ylprop-2-enamide;hydrochloride
• InChI: InChI=1S/C21H23N3O3S2.ClH/c1-26-16-4-6-19-18(15-16)22-21(29-19)24(9-8-23-10-12-27-13-11-23)20(25)7-5-17-3-2-14-28-17;/h2-7,14-15H,8-13H2,1H3;1H/b7-5+
• InChI Key: MNEQWEDIBHGQRG-GZOLSCHFSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CCN3CCOCC3)C(=O)C=CC4=CC=CS4.Cl
• Isomeric SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CCN3CCOCC3)C(=O)/C=C/C4=CC=CS4.Cl
• Molecular Formula: C21H24ClN3O3S2
• Molecular Weight: 466.0 g/mol
• CAS No.: 1217246-78-0

Description

(E)-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-(thiophen-2-yl)acrylamide hydrochloride is a useful research compound. Its molecular formula is C21H24ClN3O3S2 and its molecular weight is 466.01. The purity is usually 95%.
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Scientific Research Applications

1. Anticancer Applications

This compound, as part of a broader group of acrylamide conjugates, shows promise in anticancer applications. The research by Kamal et al. (2014) on similar compounds highlights their cytotoxic activity against various human cancer cell lines and anti-tubulin activity. These compounds demonstrate significant effects in cell cycle perturbation, particularly in the G2/M phase, leading to apoptotic cell death in cancer cells. This suggests potential effectiveness in cancer treatment strategies (Kamal et al., 2014).

2. Enzyme Detection

Harris and Wilson (1983) describe a novel approach using similar compounds in polyacrylamide gels to detect enzymes that catalyze thiol-producing reactions. This method is rapid and sensitive, demonstrating the utility of these compounds in biochemical research, particularly in the identification and study of enzyme activities (Harris & Wilson, 1983).

3. Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel compounds derived from benzofuran, oxadiazepines, and thiazolopyrimidines, showing significant activity as COX-1/COX-2 inhibitors with promising analgesic and anti-inflammatory properties. These findings indicate the potential of these compounds in the development of new anti-inflammatory and analgesic medications (Abu‐Hashem et al., 2020).

4. Vasorelaxant Agents

In the study by Hassan et al. (2014), benzofuran-morpholinomethyl-pyrazoline hybrids, closely related to the compound , were found to exhibit significant vasodilatation properties. These findings are crucial for the development of new vasorelaxant agents, which can be beneficial in treating cardiovascular diseases (Hassan et al., 2014).

5. Antitubercular Activity

Marvadi et al. (2020) synthesized novel derivatives containing thiophen-2-yl, showing promising antitubercular activity. This study indicates the potential of these compounds in developing new treatments for tuberculosis, a significant global health challenge (Marvadi et al., 2020).